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Abstract
Bicinchoninic acid disodium salt is a highly sensitive and stable colorimetric reagent with

significant applications in biochemical analysis. This guide provides a comprehensive overview

of its chemical properties, and primary uses, with a detailed focus on the widely adopted

Bicinchoninic Acid (BCA) protein assay. Furthermore, this document outlines the assay's

underlying chemical principles, presents detailed experimental protocols, and offers a

comparative analysis with other common protein quantification methods. Additionally, the

application of bicinchoninic acid disodium salt in the determination of reducing sugars is

explored, providing researchers with a versatile tool for carbohydrate analysis. This technical

guide is intended to serve as a valuable resource for laboratory professionals seeking to

employ this reagent in their research and development endeavors.

Introduction to Bicinchoninic Acid Disodium Salt
Bicinchoninic acid disodium salt, also known as 2,2′-Biquinoline-4,4′-dicarboxylic acid

disodium salt, is a white to light yellow crystalline powder.[1] Its primary utility in the laboratory

stems from its ability to form a stable, intensely colored complex with cuprous ions (Cu¹⁺). This

property is the cornerstone of the Bicinchoninic Acid (BCA) assay, a method extensively used

for the quantification of total protein in biological samples.[1][2] Beyond protein analysis, this

reagent is also employed for the determination of reducing sugars and for monitoring the

activity of enzymes such as chitinases.[2][3][4]
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Chemical and Physical Properties:

Property Value

CAS Number 979-88-4

Molecular Formula C₂₀H₁₀N₂Na₂O₄

Molecular Weight 388.28 g/mol (anhydrous basis)[3]

Appearance White to light yellow powder[1][3]

Solubility Soluble in water

The Bicinchoninic Acid (BCA) Protein Assay
The BCA assay is a robust and sensitive method for determining the total concentration of

protein in a solution. It is favored for its compatibility with a wide range of detergents and other

common laboratory reagents that can interfere with other protein assays like the Bradford or

Lowry methods.[2][5]

Principle of the BCA Assay
The BCA assay is a two-step colorimetric method.[6][7]

Biuret Reaction: Under alkaline conditions, the peptide bonds in proteins reduce cupric ions

(Cu²⁺) to cuprous ions (Cu¹⁺).[6][8] The amount of Cu¹⁺ produced is directly proportional to

the number of peptide bonds, and therefore, the amount of protein present in the sample.

Certain amino acid residues, namely cysteine, cystine, tryptophan, and tyrosine, also

contribute to this reduction, enhancing the sensitivity of the assay.[8]

BCA-Copper Complex Formation: Two molecules of bicinchoninic acid chelate with one

cuprous ion (Cu¹⁺) to form an intense purple-colored, water-soluble complex.[6][8][9] This

complex exhibits a strong absorbance at a wavelength of 562 nm.[6][8][9] The intensity of the

color, measured spectrophotometrically, is nearly linear with increasing protein

concentrations over a broad range.[9]

Signaling Pathway: BCA Assay Reaction Mechanism
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The following diagram illustrates the chemical transformations that occur during the BCA

protein assay.
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Step 1: Biuret Reaction (Alkaline Conditions) Step 2: Colorimetric Detection Measurement

Protein
(with peptide bonds) Cu¹⁺ReductionCu²⁺ (Copper Sulfate) 2 x Bicinchoninic Acid BCA-Cu¹⁺ Complex

(Intense Purple)
Chelation

Absorbance at 562 nmDetection
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Start

Prepare Protein Standards
(e.g., BSA dilutions)

Prepare BCA Working Reagent
(Reagent A + Reagent B)

Pipette Standards and Samples
into 96-well plate

Add Working Reagent
to each well

Incubate Plate
(e.g., 37°C for 30 min)

Cool to Room Temperature

Measure Absorbance
at 562 nm

Analyze Data:
- Generate Standard Curve

- Determine Unknown Concentrations

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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